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Compound Name: 2-Methoxyethyl methanesulfonate

Cat. No.: B041135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methoxyethyl methanesulfonate, a member of the methanesulfonate ester class, is a

chemical compound of interest in various scientific disciplines, particularly in the context of

organic synthesis and toxicology. Its properties as an alkylating agent make it a subject of study

for its potential genotoxicity. This technical guide provides a comprehensive overview of the

chemical properties, structure, synthesis, reactivity, and biological activity of 2-Methoxyethyl
methanesulfonate, supplemented with detailed experimental protocols and visual diagrams to

facilitate understanding and application in a research setting.

Chemical Properties and Structure
2-Methoxyethyl methanesulfonate is a colorless to light yellow, clear liquid.[1][2] Its

fundamental chemical and physical properties are summarized in the tables below for easy

reference.

Identifiers and Descriptors

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b041135?utm_src=pdf-interest
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/M1446
https://www.tcichemicals.com/OP/en/p/M1446
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 2-methoxyethyl methanesulfonate

Synonyms Methanesulfonic acid 2-methoxyethyl ester[1][2]

CAS Number 16427-44-4[3]

Molecular Formula C4H10O4S[3]

SMILES COS(=O)(=O)OCCOC

InChI
InChI=1S/C4H10O4S/c1-7-3-4-8-9(2,5)6/h3-

4H2,1-2H3

Physicochemical Properties
Property Value Source

Molecular Weight 154.18 g/mol [3]

Appearance
Colorless to light yellow to light

orange clear liquid

Boiling Point 126 °C at 12 mmHg [1][2]

Density 1.25 g/cm³ (at 20/20 °C) [1][2]

Refractive Index 1.43 [1][2]

Solubility
Soluble in water and various

organic solvents.
[4]

Synthesis and Purification
The synthesis of 2-Methoxyethyl methanesulfonate typically involves the reaction of 2-

methoxyethanol with methanesulfonyl chloride in the presence of a base to neutralize the

hydrochloric acid byproduct.
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General Synthesis Workflow for 2-Methoxyethyl Methanesulfonate
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Caption: General workflow for the synthesis of 2-Methoxyethyl methanesulfonate.
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Detailed Experimental Protocol: Synthesis
This protocol is a representative example and may require optimization based on laboratory

conditions and desired scale.

Reaction Setup: To a stirred solution of 2-methoxyethanol (1.0 equivalent) in anhydrous

dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add triethylamine (1.1 equivalents) at 0 °C (ice bath).

Addition of Mesyl Chloride: Slowly add methanesulfonyl chloride (1.05 equivalents) dropwise

to the reaction mixture, ensuring the temperature is maintained at 0 °C.

Reaction Monitoring: Stir the reaction mixture at 0 °C for 1-2 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Quenching: Once the reaction is complete, slowly add cold water to quench the reaction.

Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with cold 1 M HCl, saturated aqueous NaHCO3, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO4), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by vacuum distillation to obtain pure 2-Methoxyethyl
methanesulfonate.

Reactivity and Stability
Reactivity
2-Methoxyethyl methanesulfonate is an alkylating agent due to the good leaving group

nature of the methanesulfonate (mesylate) group. It is incompatible with strong oxidizing

agents, strong acids, and strong bases.
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For optimal stability, 2-Methoxyethyl methanesulfonate should be stored in a cool, dark, and

dry place. It is recommended to store it at temperatures below 15°C. The compound is stable

under recommended storage conditions.

Biological Activity and Signaling Pathways
As a methanesulfonate ester, 2-Methoxyethyl methanesulfonate is considered a potential

genotoxic impurity (PGI). Its biological activity is primarily attributed to its ability to act as an

alkylating agent, specifically through DNA alkylation.

Mechanism of Action: DNA Alkylation
The primary mechanism of genotoxicity for alkyl methanesulfonates is the covalent modification

of DNA bases. This can lead to mutations and cell death if not repaired. The methoxyethyl

group is transferred to nucleophilic sites on DNA, such as the N7 position of guanine and the

N3 position of adenine.[5]

DNA Damage Response Pathway
The alkylation of DNA by agents like 2-Methoxyethyl methanesulfonate triggers the DNA

Damage Response (DDR) pathway. This complex signaling network is responsible for

detecting DNA lesions, signaling their presence, and promoting their repair.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.selleckchem.com/products/methyl-methanesulfonate.html
https://www.benchchem.com/product/b041135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified DNA Damage Response to Alkylation
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General GC-MS Workflow for 2-Methoxyethyl Methanesulfonate Analysis

Sample Preparation
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Mass Analysis
(Quadrupole)
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Data Analysis
(Quantification and Identification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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